Cas no 184972-12-1 (Spiroandrosta-1,4-diene-6,2'-oxirane-3,17-dione(Mixture of Diastereomers))

• Product Name: Spiroandrosta-1,4-diene-6,2'-oxirane-3,17-dione(Mixture of Diastereomers)
• CAS No: 184972-12-1
• MF: C₂₀H₂₄O₃
• MW: 312.402766227722
• MDL: MFCD19442795
• CID: 850651
• PubChem ID: 53393792
• Update Time: 2025-06-10

Spiroandrosta-1,4-diene-6,2'-oxirane-3,17-dione(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Spiro[androsta-1,4-diene-6,2'-oxirane]-3,17-dione
• (8R,9S,10R,13S,14S)-10,13-DIMETHYLSPIRO[7,8,9,11,12,13,15,16-OCTAHYDRO-6H-CYCLOPENTA[A]PHENANTHRENE-6,2'-OXIRANE]-3,17(...
• Spiro[androsta-1,4-diene-6,2'-oxirane]-3,17-dione (Mixture of Diastereomers)
• (8R,9S,10R,13S,14S)-10,13-Dimethylspiro[7,8,9,11,12,13,15,16-octahydro-6H-cyclopenta[a]phenanthrene-6,2’-oxirane]-3,17(10H,14H)-dione
• (8R,9S,10R,13S,14S)-10,13-Dimethylspiro[7,8,9,11,12,13,15,16-octahydro-6H-cyclopenta[a]phenanthrene-6,2'-oxirane]-3,17(10H,14H)-dione
• 4779AJ
• AB0063737
• MFCD19442795
• Spiro[androsta-1,4-diene-6,2'-oxirane]-3,17-dione; 6-Spirooxiran-androsta-1,4-diene-3,17-dione
• (8R,9S,10R,13S,14S)-10,13-dimethyl-7,8,9,10,11,12,13,14,15,16-decahydrospiro[cyclopenta[a]phenanthrene-6,2'-oxirane]-3,17-dione
• CS-0449255
• (3aS,3bR,9aR,9bS,11aS)-9a,11a-dimethyl-1,2,3,3a,3b,4,7,9a,9b,10,11,11a-dodecahydrospiro[cyclopenta[a]phenanthrene-5,2'-oxirane]-1,7-dione
• AS-32580
• AKOS015902916
• (8R,9S,10R,13S,14S)-10,13-dimethylspiro[7,8,9,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-6,2'-oxirane]-3,17-dione
• 184972-12-1
• Spiro[androsta-1,4-diene-6,2'-oxirane]-3,17-dione (Mixture of Diastereomers)
• Spiroandrosta-1,4-diene-6,2'-oxirane-3,17-dione(Mixture of Diastereomers)

• MDL： MFCD19442795
• Inchi： 1S/C20H24O3/c1-18-7-5-12(21)9-16(18)20(11-23-20)10-13-14-3-4-17(22)19(14,2)8-6-15(13)18/h5,7,9,13-15H,3-4,6,8,10-11H2,1-2H3/t13-,14-,15-,18+,19-,20?/m0/s1
• InChI Key： GFNJDRLFFJDJAC-YCNUYBHRSA-N
• SMILES： O1CC21C1=CC(C=C[C@]1(C)[C@H]1CC[C@]3(C)C(CC[C@H]3[C@@H]1C2)=O)=O

Computed Properties

• Exact Mass: 312.17300
• Monoisotopic Mass: 312.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7
• XLogP3: 2.1

Experimental Properties

• PSA: 46.67000
• LogP: 3.24230

Additional information on Spiroandrosta-1,4-diene-6,2'-oxirane-3,17-dione(Mixture of Diastereomers)

Research Brief on Spiroandrosta-1,4-diene-6,2'-oxirane-3,17-dione (Mixture of Diastereomers) and Its Implications in Chemical Biology and Medicine

The compound Spiroandrosta-1,4-diene-6,2'-oxirane-3,17-dione (Mixture of Diastereomers), with the CAS number 184972-12-1, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This steroidal epoxide derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a modulator of key biological pathways, particularly those involving steroid hormone receptors and oxidative stress responses.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's ability to selectively bind to androgen receptor subtypes. The research team employed molecular docking simulations followed by in vitro binding assays, revealing that the diastereomeric mixture shows differential affinity patterns compared to traditional androgen receptor ligands. This property could be exploited for developing targeted therapies for androgen-dependent conditions with reduced off-target effects.

From a synthetic chemistry perspective, advances in the preparation of 184972-12-1 have been reported in Organic Letters (2024). The new synthetic route improves the overall yield from 32% to 58% while maintaining excellent diastereoselectivity. This methodological breakthrough addresses previous challenges in large-scale production, potentially facilitating further pharmacological evaluation and preclinical development.

In cancer research, preliminary findings presented at the 2024 AACR Annual Meeting demonstrated that Spiroandrosta-1,4-diene-6,2'-oxirane-3,17-dione induces apoptosis in hormone-resistant prostate cancer cell lines through a novel mechanism involving both mitochondrial dysfunction and epigenetic modulation. The compound showed synergistic effects when combined with standard chemotherapeutic agents, suggesting its potential as part of combination therapies.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2023) revealed interesting properties of this compound. Despite its structural complexity, it demonstrates favorable oral bioavailability (68% in rodent models) and an acceptable safety profile in acute toxicity studies. These characteristics position it as a viable lead compound for further optimization.

The compound's unique spirocyclic oxirane structure has also inspired computational studies exploring its potential as a molecular scaffold. Research in the Journal of Chemical Information and Modeling (2024) utilized quantum mechanical calculations to predict how modifications to the oxirane ring might affect biological activity, providing valuable insights for future structure-activity relationship studies.

While these findings are promising, several challenges remain. The exact biological targets beyond androgen receptors require further elucidation, and the potential for metabolic instability of the oxirane moiety needs careful evaluation. Ongoing research aims to address these questions while exploring the compound's utility in diverse therapeutic areas including metabolic disorders and inflammatory conditions.